5,5-Diethoxy-1-(methylsulfonyloxy)pentane

• IUPAC Name: 5,5-diethoxypentyl methanesulfonate
• InChI: InChI=1S/C10H22O5S/c1-4-13-10(14-5-2)8-6-7-9-15-16(3,11)12/h10H,4-9H2,1-3H3
• InChI Key: BKQDXUHOGXVKGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CCCCOS(=O)(=O)C)OCC
• Molecular Formula: C10H22O5S
• DSSTOX Substance ID: DTXSID60611772
• Molecular Weight: 254.35 g/mol
• CAS No.: 202577-28-4

Description

5,5-Diethoxy-1-(methylsulfonyloxy)pentane (DEMP) is a synthetic organic compound. It is a derivative of pentane and is used in a variety of laboratory experiments and applications. DEMP is a colorless liquid with a boiling point of 78°C and a melting point of -128°C. It is insoluble in water but soluble in organic solvents such as ethanol and acetone. DEMP is widely used in the synthesis of various compounds and in the production of pharmaceuticals, agrochemicals, and other industrial products.

Scientific Research Applications

Synthesis of Modified Carbohydrates

Research on the synthesis of modified carbohydrates has shown the treatment of selected 5-substituted derivatives with propane-1,3-dithiol under various conditions, leading to the production of partly modified carbohydrates in the furanose form. This process is relevant to the study of 5,5-Diethoxy-1-(methylsulfonyloxy)pentane as it involves the use of diethoxy derivatives to create functionalized molecules that belong to a similar family of compounds. These findings suggest potential applications in the synthesis of carbohydrate analogs and the exploration of new chemical pathways for creating complex organic molecules (Valdersnes et al., 2012).

Aminomethoxy Derivatives Synthesis

A study on the synthesis and properties of aminomethoxy derivatives of 1-(butylsulfanyl)pentane highlighted the creation of new compounds with antimicrobial properties. Although the focus is on a different sulfanyl pentane derivative, this research underscores the broader interest in sulfanyl pentane derivatives for developing compounds with potential applications in antimicrobial treatments and lubricant additives. The structural analysis and application testing of these compounds indicate a scientific interest in exploring diverse functional groups attached to pentane derivatives for various uses (Mamedbeyli et al., 2017).

Liquid Crystal Research

In the context of liquid crystals, methylene-linked liquid crystal dimers including derivatives of pentane have been studied for their transitional properties and the presence of nematic phases. This research is relevant due to the structural similarities and potential applications of this compound in developing new materials with unique electro-optical properties. The findings contribute to a deeper understanding of the molecular architecture required for inducing specific liquid crystalline phases, which could be applicable in advanced display technologies and materials science (Henderson & Imrie, 2011).

Mechanism of Action

Target of Action

The primary target of 5,5-Diethoxy-1-(methylsulfonyloxy)pentane is glucosylceramidase . Glucosylceramidase is an enzyme that plays a crucial role in the metabolism of certain lipids. It is responsible for the breakdown of glucosylceramide into glucose and ceramide .

Mode of Action

This compound acts as an inhibitor of glucosylceramidase . By binding to this enzyme, it prevents the breakdown of glucosylceramide, leading to an accumulation of this lipid in cells .

Biochemical Pathways

The inhibition of glucosylceramidase affects the sphingolipid metabolism pathway . This pathway is responsible for the synthesis and degradation of sphingolipids, which are essential components of cell membranes and play a role in signal transmission and cell recognition . The accumulation of glucosylceramide can disrupt these processes .

Result of Action

The molecular and cellular effects of this compound’s action are primarily due to the accumulation of glucosylceramide. This can lead to alterations in cell membrane structure and function, disruptions in signal transmission, and changes in cell recognition processes .